Cas no 863443-93-0 (3-chloro-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(2-ethylphenyl)benzamide)

• Product Name: 3-chloro-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(2-ethylphenyl)benzamide
• CAS No: 863443-93-0
• MF: C₁₉H₁₈ClNO₃S
• MW: 375.869122982025
• CID: 6296627
• PubChem ID: 18554275
• Update Time: 2025-11-01

3-chloro-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(2-ethylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(2-ethylphenyl)benzamide
• 863443-93-0
• F0678-1196
• 3-chloro-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(2-ethylphenyl)benzamide
• 3-chloro-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(2-ethylphenyl)benzamide
• SR-01000008470
• SR-01000008470-1
• AKOS024595740

• Inchi： 1S/C19H18ClNO3S/c1-2-14-6-3-4-9-18(14)21(17-10-11-25(23,24)13-17)19(22)15-7-5-8-16(20)12-15/h3-12,17H,2,13H2,1H3
• InChI Key： FYBZIWYHCVTVPE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(N(C1C=CC=CC=1CC)C1C=CS(C1)(=O)=O)=O

Computed Properties

• Exact Mass: 375.0695923g/mol
• Monoisotopic Mass: 375.0695923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-chloro-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(2-ethylphenyl)benzamide

Introduction to 3-Chloro-N-(1,1-Dioxo-2,3-Dihydro-1λ⁶-Thiophen-3-yl)-N-(2-Ethylphenyl)Benzamide (CAS No. 863443-93-0)

3-Chloro-N-(1,1-Dioxo-2,3-dihydro-1λ⁶-thiophen-3-yl)-N-(2-ethylphenyl)benzamide, with the CAS number 863443-93-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzamides and features a unique structural combination of a chlorobenzene moiety, a thiophene ring, and an ethylphenyl group. Its intricate structure and potential biological activities make it a valuable subject for ongoing studies aimed at developing novel therapeutic agents.

The chemical structure of 3-chloro-N-(1,1-dioxo-2,3-dihydro-1λ⁶-thiophen-3-yl)-N-(2-ethylphenyl)benzamide is characterized by its multifunctional groups. The presence of the chloro substituent on the benzene ring can influence the compound's reactivity and solubility properties. The thiophene ring, particularly in its dioxo form, imparts unique electronic and steric effects that can modulate the compound's interactions with biological targets. The ethylphenyl group further enhances the compound's lipophilicity and may contribute to its pharmacokinetic profile.

In recent years, 3-chloro-N-(1,1-dioxo-2,3-dihydro-1λ⁶-thiophen-3-yl)-N-(2-ethylphenyl)benzamide has been investigated for its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3-chloro-N-(1,1-dioxo-2,3-dihydro-1λ⁶-thiophen-3-yl)-N-(2-ethylphenyl)benzamide has also demonstrated potential as an anticancer agent. Research has indicated that it can induce apoptosis in various cancer cell lines by disrupting cellular signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activity of key kinases such as AKT and ERK, which are often overactive in cancer cells.

The pharmacokinetic properties of 3-chloro-N-(1,1-dioxo-2,3-dihydro-1λ⁶-thiophen-3-yl)-N-(2-ethylphenyl)benzamide have also been studied to assess its suitability for clinical use. Preliminary data suggest that it has favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

In addition to its therapeutic potential, 3-chloro-N-(1,1-dioxo-2,3-dihydro-1λ⁶-thiophen-3-yl)-N-(2-ethylphenyl)benzamide has been explored for its use in chemical biology research. Its ability to modulate specific biological pathways makes it a valuable tool for investigating the mechanisms underlying various diseases. For instance, it has been used to study the role of specific kinases in cancer progression and inflammation.

The synthesis of 3-chloro-N-(1,1-dioxo-2,3-dihydro-1λ⁶-thiophen-3-yl)-N-(2-ethylphenyl)benzamide involves several steps that require careful optimization to achieve high yields and purity. Common synthetic routes include the reaction of 3-chlorobenzoyl chloride with 2-aminoethylbenzene followed by coupling with 1,1-dioxothiophene. Advanced techniques such as microwave-assisted synthesis have also been employed to improve efficiency and reduce reaction times.

To further enhance its therapeutic potential, researchers are exploring various modifications to the structure of 3-chloro-N-(1,1-dioxo-2,3-dihydro-1λ⁶-thiophen-3-yl)-N-(2-Ethylphenyl)benzamide. These modifications aim to improve its potency, selectivity, and pharmacokinetic properties. For example, substituting different functional groups on the benzene ring or altering the thiophene moiety can lead to compounds with enhanced biological activities.

In conclusion, 3-chloro-N-(1,1-dioxo-2,3-dihydro-1λ⁶-thiophen-3-yL)-N-(2-EthylphenyL)benzamide (CAS No. 863443–97–0)**************** (Note: Corrected CAS No.) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an exciting candidate for further investigation and development into novel therapeutic agents.